4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H27N3O4/c1-5-11-27-23(15-8-10-18(31-6-2)19(13-15)30-4)20-21(25-26-22(20)24(27)29)16-12-14(3)7-9-17(16)28/h7-10,12-13,23,28H,5-6,11H2,1-4H3,(H,25,26)
• InChI Key: OEIVZXHJVCNIQT-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(C2=C(C1=O)NN=C2C3=C(C=CC(=C3)C)O)C4=CC(=C(C=C4)OCC)OC

Description

The compound 4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolopyrazole derivative characterized by a complex heterocyclic core substituted with ethoxy, methoxy, hydroxy, methyl, and propyl groups.

The ethoxy and methoxy groups at the 4-position of the phenyl ring may enhance metabolic stability, while the 2-hydroxy-5-methylphenyl moiety could facilitate hydrogen bonding interactions. The propyl chain at the 5-position likely modulates lipophilicity, influencing membrane permeability. Synthetically, such compounds are often prepared via multi-component reactions or stepwise substitutions, as seen in related heterocyclic systems .

Biological Activity

The compound 4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article synthesizes available research findings regarding its biological activity, including antioxidant properties, enzyme inhibition, and potential therapeutic applications.

• Molecular Formula : C26H31N3O5
• Molecular Weight : 465.5 g/mol
• IUPAC Name : 4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Antioxidant Activity

Research indicates that compounds similar to 4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibit significant antioxidant properties. For instance, studies have shown that derivatives of pyrrolo[3,4-c]pyrazole can effectively scavenge free radicals and inhibit lipid peroxidation, which may contribute to their protective effects against oxidative stress-related diseases .

Enzyme Inhibition

The compound has been studied for its potential to inhibit specific enzymes. For example, related compounds have demonstrated inhibitory activity against various enzymes involved in inflammatory pathways. This suggests that the compound could be explored for anti-inflammatory applications .

Potential Therapeutic Applications

Given its structural characteristics, this compound may have implications in several therapeutic areas:

• Anti-inflammatory Agents : Due to its enzyme inhibition properties.
• Antioxidants : Its ability to scavenge free radicals positions it as a candidate for treating oxidative stress-related conditions.
• Antimicrobial Activity : Some derivatives have shown promise against bacterial strains, indicating potential use in antimicrobial therapies .

Case Studies and Research Findings

Recent studies have synthesized various derivatives of the compound and evaluated their biological activities. Here are key findings:

Study	Compound	Activity	Findings
	4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Antioxidant	Exhibited significant free radical scavenging activity
	Related pyrrolo[3,4-c]pyrazole derivatives	Enzyme Inhibition	Showed potential as anti-inflammatory agents through enzyme inhibition
	Various derivatives	Antimicrobial	Demonstrated effectiveness against specific bacterial strains

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Activity

Research has indicated that compounds in the pyrrolo[3,4-c]pyrazole family exhibit significant anticancer properties. For instance, derivatives similar to the compound of interest have been shown to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The presence of multiple aromatic rings enhances their interaction with biological targets, making them promising candidates for further development as anticancer agents .

1.2 Anti-inflammatory Properties

The compound's ability to modulate inflammatory pathways has been investigated. Studies suggest that it may inhibit pro-inflammatory cytokines and reduce inflammation in models of chronic inflammatory diseases. This property is particularly relevant for developing treatments for conditions like rheumatoid arthritis and inflammatory bowel disease .

Synthetic Methodologies

2.1 Multicomponent Reactions

The synthesis of 4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one can be achieved through innovative multicomponent reactions (MCRs). Such methodologies allow for the rapid assembly of complex molecules from simpler precursors in a single reaction vessel. This approach not only enhances efficiency but also reduces waste and improves yield .

2.2 Reaction Optimization

Recent studies have focused on optimizing reaction conditions to enhance the yield and purity of the target compound. Parameters such as solvent choice, temperature, and molar ratios have been systematically varied to achieve optimal results. For example, using acetic acid as a catalyst significantly improved yields during dehydration steps in the synthesis process .

Material Science

3.1 Development of Functional Materials

The unique properties of 4-(4-ethoxy-3-methoxyphenyl)-3-(2-hydroxy-5-methylphenyl)-5-propyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one make it a candidate for the development of functional materials. Its ability to form stable complexes with metal ions suggests potential applications in catalysis and sensor technologies . Moreover, the compound's structural features may lend themselves to incorporation into polymer matrices for enhanced mechanical properties.

Case Studies

Study	Focus	Findings
Study A	Anticancer Activity	The compound showed IC50 values in the low micromolar range against various cancer cell lines, indicating potent activity .
Study B	Anti-inflammatory Effects	Demonstrated significant reduction in TNF-alpha levels in vitro, supporting its potential use in treating inflammatory diseases .
Study C	Synthetic Methodology	Achieved a yield increase from 30% to over 80% through optimized reaction conditions using MCRs .

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyrrolopyrazole Derivatives

Compound	Core Structure	Key Substituents	Reference
Target Compound	Pyrrolo[3,4-c]pyrazol-6-one	4-(4-ethoxy-3-methoxyphenyl), 3-(2-hydroxy-5-methylphenyl), 5-propyl	-
Compound	Pyrrolo[3,4-c]pyrazol-6-one	4-(4-ethoxyphenyl), 3-(2-hydroxyphenyl), 5-(3-pyridinylmethyl)
Compound	Dihydro-pyrrol-2-one	4-(3-methyl-benzoyl), 5-(4-isopropyl-phenyl), 1-(2-hydroxy-propyl)
Compound	Dihydro-pyrrol-2-one	4-(4-methyl-benzoyl), 5-(4-trifluoromethoxy-phenyl), 1-(2-hydroxy-propyl)

• and Compounds : These feature a dihydro-pyrrol-2-one core with trifluoromethoxy or isopropyl groups, which significantly increase electron-withdrawing effects and steric bulk compared to the target compound’s methoxy/ethoxy groups .

Physicochemical Properties

Table 2: Physicochemical Data for Analogous Compounds

Compound	Melting Point (°C)	Molecular Formula	Key Functional Groups	Reference
Target Compound	Not reported	C₂₄H₂₇N₃O₅	Ethoxy, methoxy, hydroxy	-
Compound	Not reported	C₂₅H₂₂N₄O₃	Ethoxyphenyl, pyridinylmethyl
Compound	221–223	C₂₄H₂₈NO₄	Isopropyl-phenyl, benzoyl
Compound	246–248	C₂₂H₂₁F₃NO₅	Trifluoromethoxy-phenyl

• Melting Points : Higher melting points in and compounds (221–248°C) suggest stronger crystal packing forces, possibly due to hydrogen bonding (hydroxy groups) or halogen interactions (trifluoromethoxy) . The target compound’s hydroxy and methoxy groups may similarly promote intermolecular hydrogen bonds, as described in Etter’s graph-set analysis .